Cas no 113708-04-6 (4-Pyridinecarboxamide,2,6-dimethyl-)

• Product Name: 4-Pyridinecarboxamide,2,6-dimethyl-
• CAS No: 113708-04-6
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• CID: 106091
• PubChem ID: 21767701
• Update Time: 2025-04-18

4-Pyridinecarboxamide,2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxamide,2,6-dimethyl-
• 2,6-Dimethylisonicotinamide
• 2,6-dimethylpyridine-4-carboxamide
• 4-Pyridinecarboxamide,2,6-dimethyl-(9CI)
• 2,6-dimethyl-4-chloropyridine
• 2,6-dimethyl-4-cyanobenzyl bromide
• 2,6-dimethyl-4-cyanopyridine
• 2,6-dimethyl-isonicotinamide
• 4-Chlor-2,6-dimethylpyridin
• 4-Chlor-2,6-dimethyl-pyridin
• 4-Chlor-2,6-lutidin
• 4-Chloro-2,6-dimethyl-pyridine
• 4-chloro-2,6-lutidine
• AC1LBSEB
• ACMC-209idc
• AG-F-20928
• CTK4H3703
• PubChem19298
• SureCN785805
• SB52953
• 4-Pyridinecarboxamide, 2,6-dimethyl-
• NLNDQHXIAGZYOC-UHFFFAOYSA-N
• 113708-04-6
• SCHEMBL1179736
• F12421
• DB-329709

• Inchi： 1S/C8H10N2O/c1-5-3-7(8(9)11)4-6(2)10-5/h3-4H,1-2H3,(H2,9,11)
• InChI Key： NLNDQHXIAGZYOC-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C)N=C(C)C=1)N

Computed Properties

• Exact Mass: 150.079
• Monoisotopic Mass: 150.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56A^2
• XLogP3: 0.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides